Cas no 2228478-39-3 (3-(4-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(4-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 2228478-39-3
• MF: C₉H₁₀ClNO₄
• MW: 231.633001804352
• CID: 5967115
• PubChem ID: 165796930
• Update Time: 2025-06-08

3-(4-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid
• 2228478-39-3
• EN300-1985728

• Inchi： 1S/C9H10ClNO4/c1-15-9-8(5(10)2-3-11-9)6(12)4-7(13)14/h2-3,6,12H,4H2,1H3,(H,13,14)
• InChI Key： WHKFTMDTMWQUNT-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1C(CC(=O)O)O)OC

Computed Properties

• Exact Mass: 231.0298355g/mol
• Monoisotopic Mass: 231.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.6Ų

Additional information on 3-(4-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid

Introduction to 3-(4-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 2228478-39-3)

3-(4-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228478-39-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a pyridine core substituted with chloro and methoxy groups, combined with a hydroxypropanoic acid side chain, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry.

The pyridine scaffold is a cornerstone in the development of bioactive molecules, with its nitrogen-containing heterocycle serving as a privileged structure in medicinal chemistry. The presence of both 4-chloro and 2-methoxypyridine substituents introduces specific electronic and steric properties that can modulate binding interactions with biological targets. This dual substitution pattern is particularly noteworthy, as it has been leveraged in the design of small-molecule inhibitors targeting various enzymes and receptors.

In recent years, the integration of 3-hydroxypropanoic acid moieties into pharmacophores has demonstrated promising outcomes in enhancing solubility, metabolic stability, and overall pharmacokinetic profiles of drug candidates. The hydroxypropanoic acid group not only contributes to the molecular flexibility but also provides a site for further derivatization, enabling the synthesis of libraries of analogs for high-throughput screening.

One of the most compelling aspects of CAS No. 2228478-39-3 is its potential role in addressing unmet medical needs. Current research indicates that derivatives of this compound may exhibit inhibitory activity against key enzymes involved in inflammatory pathways and metabolic disorders. For instance, studies have highlighted the interaction between such pyridine-based compounds and Janus kinases (JAKs), which are central mediators in signal transduction pathways relevant to autoimmune diseases.

The 4-chloro substituent at the pyridine ring is particularly interesting from a structural perspective. Chlorine atoms are well-known for their ability to enhance binding affinity through dipole-dipole interactions and halogen bonding. In the context of 3-(4-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid, this chlorine atom may play a critical role in optimizing interactions with protein targets, thereby fine-tuning the compound's pharmacological activity.

Moreover, the 2-methoxy group contributes to the compound's lipophilicity, which is a crucial parameter in drug design. An appropriate balance between lipophilicity and polarity ensures efficient cell membrane penetration and target binding. The methoxy group's presence also introduces a potential site for further functionalization, allowing chemists to explore diverse chemical space.

The hydroxypropanoic acid side chain adds another layer of complexity to the molecule's behavior. Hydroxyl groups are known to participate in hydrogen bonding, both as donors and acceptors, which can significantly influence the compound's solubility and binding affinity. This feature makes CAS No. 2228478-39-3 an attractive candidate for further optimization toward achieving desired pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more precise modeling of how such molecules interact with biological targets. Molecular docking studies suggest that derivatives of this compound may bind effectively to enzyme active sites, potentially inhibiting their catalytic activity. This computational evidence aligns well with experimental data from preliminary screenings, underscoring the compound's therapeutic promise.

The synthesis of 3-(4-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such heterocyclic systems. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in assembling the core pyridine scaffold efficiently.

In addition to its pharmaceutical applications, this compound has shown potential in material science research. The unique combination of functional groups makes it a versatile building block for designing novel polymers or functional materials with tailored properties. Such applications are particularly relevant in developing advanced coatings or smart materials that respond to specific environmental stimuli.

The hydroxypropanoic acid moiety also opens avenues for exploring its role as a chelating agent or ligand in coordination chemistry. By coordinating with metal ions, derivatives of this compound could be used in catalysis or as contrast agents for medical imaging techniques.

As research continues to uncover new therapeutic targets and mechanisms, compounds like CAS No. 2228478-39-3 will undoubtedly play a pivotal role in next-generation drug development. Their unique structural features offer a rich foundation for medicinal chemists to explore innovative strategies for treating complex diseases.

The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery pipelines has further accelerated the process of identifying promising candidates like this one. AI-driven virtual screening allows researchers to rapidly evaluate vast chemical libraries, pinpointing molecules with high potential based on their structural features and predicted biological activities.

In conclusion,3-(4-chloro-2-methoxypyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 2228478-39-3) represents a fascinating example of how structural complexity can be leveraged to develop bioactive molecules with therapeutic relevance. Its unique combination of functional groups positions it as a valuable scaffold for further exploration in pharmaceutical research and beyond.